8-(furan-2-ylmethyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7-dimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H21N5O3/c1-14-6-8-16(9-7-14)12-27-20(28)18-19(24(3)22(27)29)23-21-25(15(2)11-26(18)21)13-17-5-4-10-30-17/h4-11H,12-13H2,1-3H3
• InChI Key: XGZCGNLXZZGROY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C=C(N4CC5=CC=CO5)C)N(C2=O)C
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol
• CAS No.: 900281-44-9

Description

Structurally, it features:

• A 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione core.
• Methyl groups at positions 1 and 6.
• A 4-methylbenzyl substituent at position 3.
• A furan-2-ylmethyl group at position 7.

This substitution pattern distinguishes it from other analogs by combining aromatic (4-methylbenzyl), heteroaromatic (furan), and alkyl (methyl) moieties. While direct biological data for this compound are unavailable in the provided evidence, insights can be inferred from structurally related derivatives discussed in the literature.

Biological Activity

The compound 8-(furan-2-ylmethyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione (CAS Number: 887454-66-2) is a member of the imidazopyridine family, which has garnered attention for its diverse biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, pharmacological effects, and potential applications in drug development.

• Molecular Formula : C22H21N5O3
• Molecular Weight : 403.4 g/mol
• Structural Features : The compound features a bicyclic imidazopurine core with various substituents that may influence its biological activity.

Synthesis

The synthesis of this compound typically involves multiple steps that can vary based on the desired yield and purity. Common methods include:

• Condensation Reactions : Utilizing furan derivatives and substituted benzyl amines.
• Cyclization Processes : Forming the imidazo ring through cyclization of precursors under specific conditions (temperature and solvent choice).

Anticancer Properties

Recent studies have highlighted the potential of imidazopyridine derivatives as anticancer agents. The compound has shown promising results in inhibiting the proliferation of various cancer cell lines. For instance:

• Cell Line Studies : In vitro tests demonstrated significant antiproliferative effects against human melanoma cell lines (A375, M14) with IC50 values in the low micromolar range (approximately 0.5 to 3 μM) .

The precise mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that:

• Nucleotide Metabolism Modulation : Similar compounds have been shown to influence nucleotide metabolism and signaling pathways related to cell proliferation.
• Tubulin Polymerization Inhibition : Some derivatives have been documented to inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase .

Case Studies

• Study on Anticancer Activity :
  • A series of imidazopyridine derivatives were synthesized and tested for their anticancer activity. The most potent compounds exhibited IC50 values below 5 μM across various cancer cell lines, indicating strong antiproliferative effects .
• Evaluation Against Multiple Cell Lines :
  • Compounds similar to 8-(furan-2-ylmethyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione were screened against A549 (lung), DU-145 (prostate), and HCT116 (colon) cancer cells. Results showed significant inhibition of cell viability and induction of apoptosis at concentrations as low as 1 μM .

Table of Biological Activities

Activity Type	Target Cell Lines	IC50 Values (μM)	References
Antiproliferative	A375	0.5
Antiproliferative	M14	0.6
Tubulin Polymerization	A549	0.51
Apoptosis Induction	HCT116	3.0

Scientific Research Applications

Medicinal Chemistry

The compound is classified as a bioactive reagent and screening compound, indicating its potential utility in drug discovery and development. Similar imidazopurines have been shown to exhibit various pharmacological properties:

• Anticancer Activity : Research into related compounds suggests that they may inhibit cellular proliferation by modulating nucleotide metabolism or interfering with signaling pathways relevant to cancer progression. The imidazopurine structure is often associated with purine analogs, which can disrupt nucleic acid synthesis in rapidly dividing cells.
• Antiviral Properties : Compounds with similar structures have been investigated for their ability to inhibit viral replication. The potential for 8-(furan-2-ylmethyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione to act against viral infections warrants further exploration.

Biological Research

The compound's ability to interact with various biomolecules positions it as a candidate for studies in cellular signaling and metabolic pathways:

• Enzyme Inhibition : It may act as an inhibitor of specific enzymes involved in nucleotide metabolism or other biochemical pathways. This could provide insights into the regulation of these pathways and their implications in disease states.
• Cellular Studies : The compound's effects on cell viability and proliferation can be assessed in vitro using different cancer cell lines. Such studies can elucidate its mechanism of action and therapeutic potential.

Comparison with Similar Compounds

Key Observations:

• Position 8 : Substitutions range from aromatic (e.g., 3-chloro-4-methylphenyl in ) to alkyl (butyl in ) and heteroaromatic (furan-2-ylmethyl in the target). Larger groups like piperazine-ethyl () may enhance molecular weight and polarity.
• Position 3 : The 4-methylbenzyl group in the target contrasts with electron-withdrawing (4-fluorobenzyl in ) or bulky (2-methylallyl in ) substituents.
• Position 7 : Methyl groups (target, ) vs. halogenated or substituted phenyls () influence hydrophobicity and π-π interactions.
• Melting Points : Hydroxyphenyl/methoxyphenyl substituents () correlate with higher melting points (up to 374°C), likely due to hydrogen bonding.

Receptor Affinity and Enzyme Inhibition

• Serotonin/Dopamine Receptor Modulation: Derivatives with extended alkyl or aryl groups at position 8 (e.g., dimethoxy-3,4-dihydroisoquinolinylbutyl in ) exhibit affinity for 5-HT1A, 5-HT6, and D2 receptors. Compound 5 in showed promise as a hybrid ligand for PDE4B1 and PDE10A inhibition, suggesting that bulky, polar substituents enhance dual activity .
• TGF-β Inhibition : A 3-(2-chlorobenzyl) analog () demonstrated TGF-β suppression, highlighting the importance of halogenated aromatic groups at position 3 for anti-fibrotic activity .
• Antidepressant Potential: Piperazine-based derivatives () target 5-HT1A receptors, with substituent length and polarity modulating agonist efficacy .

Kinase Inhibition and Anticancer Activity

• Substituent Effects: Butyl or methoxyphenyl groups at position 8 () correlate with selective kinase inhibition, though yields are variable (3–67%).

Q & A

Q. How should researchers statistically analyze contradictory bioactivity data across different assay platforms?

• Methodology : Apply Bland-Altman analysis to assess inter-assay variability. Use hierarchical clustering to group compounds by response profiles. Report effect sizes (e.g., Cohen’s d) to quantify discrepancies and identify outliers .